Cas no 2361810-85-5 (N-{3-4-(difluoromethyl)-4-hydroxypiperidin-1-yl-3-oxopropyl}prop-2-enamide)

• Product Name: N-{3-4-(difluoromethyl)-4-hydroxypiperidin-1-yl-3-oxopropyl}prop-2-enamide
• CAS No: 2361810-85-5
• MF: C₁₂H₁₈F₂N₂O₃
• MW: 276.279730319977
• CID: 5414413
• PubChem ID: 145895305
• Update Time: 2025-05-19

N-{3-4-(difluoromethyl)-4-hydroxypiperidin-1-yl-3-oxopropyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26574542
• 2361810-85-5
• Z1748807931
• N-[3-[4-(Difluoromethyl)-4-hydroxypiperidin-1-yl]-3-oxopropyl]prop-2-enamide
• N-{3-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-3-oxopropyl}prop-2-enamide
• N-[3-[4-(Difluoromethyl)-4-hydroxy-1-piperidinyl]-3-oxopropyl]-2-propenamide
• N-{3-4-(difluoromethyl)-4-hydroxypiperidin-1-yl-3-oxopropyl}prop-2-enamide

• Inchi： 1S/C12H18F2N2O3/c1-2-9(17)15-6-3-10(18)16-7-4-12(19,5-8-16)11(13)14/h2,11,19H,1,3-8H2,(H,15,17)
• InChI Key： AVXQVNQFAOBHEP-UHFFFAOYSA-N
• SMILES： C(NCCC(N1CCC(C(F)F)(O)CC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 276.12854876g/mol
• Monoisotopic Mass: 276.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.9±50.0 °C(Predicted)
• pka: 12.48±0.20(Predicted)

Additional information on N-{3-4-(difluoromethyl)-4-hydroxypiperidin-1-yl-3-oxopropyl}prop-2-enamide

Comprehensive Overview of N-{3-4-(difluoromethyl)-4-hydroxypiperidin-1-yl-3-oxopropyl}prop-2-enamide (CAS No. 2361810-85-5)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-{3-4-(difluoromethyl)-4-hydroxypiperidin-1-yl-3-oxopropyl}prop-2-enamide (CAS No. 2361810-85-5) has emerged as a compound of significant interest. This molecule, characterized by its unique difluoromethyl and hydroxypiperidin moieties, is being extensively studied for its potential applications in targeted therapies. Researchers are particularly intrigued by its structural complexity, which combines a piperidine scaffold with an acrylamide functional group, offering a versatile platform for further derivatization.

The compound's CAS number 2361810-85-5 serves as a critical identifier in chemical databases, ensuring precise tracking in pharmacological studies. Its IUPAC name, though complex, highlights key functional groups that contribute to its reactivity and binding affinity. The presence of a difluoromethyl group is noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability—a hot topic in contemporary drug design. This aligns with current trends where researchers prioritize fluorine-containing molecules for their potential to improve drug-like properties.

Recent discussions in scientific forums and search engine queries reveal growing curiosity about piperidine-based compounds and their role in central nervous system (CNS) drug development. The hydroxypiperidin segment in this molecule suggests possible interactions with neurotransmitter receptors, making it a candidate for neurological research. Additionally, the acrylamide moiety has drawn attention due to its utility in covalent inhibitor design, a trending approach in oncology and inflammation studies.

From a synthetic chemistry perspective, the incorporation of difluoromethyl groups poses both challenges and opportunities. Modern techniques such as late-stage fluorination and transition metal catalysis are often employed to achieve such modifications efficiently. These methods are frequently searched by chemists seeking to optimize their synthetic routes, reflecting the demand for innovative strategies in organofluorine chemistry.

Another area of interest is the compound's potential as a protein kinase inhibitor. Kinases remain a focal point in drug discovery, with many users searching for small-molecule kinase modulators. The acrylamide group in N-{3-4-(difluoromethyl)-4-hydroxypiperidin-1-yl-3-oxopropyl}prop-2-enamide could enable covalent binding to cysteine residues, a mechanism exploited by several FDA-approved drugs. This connection to targeted covalent inhibitors (TCIs) aligns with industry trends toward precision medicine.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) properties are also frequently queried topics. The difluoromethyl substitution may influence the compound's lipophilicity and metabolic stability, key factors in pharmacokinetic optimization. Such considerations are vital for researchers aiming to bridge the gap between in vitro activity and in vivo efficacy—a recurring theme in pharmaceutical discussions.

In summary, N-{3-4-(difluoromethyl)-4-hydroxypiperidin-1-yl-3-oxopropyl}prop-2-enamide (CAS No. 2361810-85-5) represents a compelling case study in modern drug discovery. Its structural features resonate with multiple high-interest research areas, from fluorine chemistry to covalent drug design. As the scientific community continues to explore its applications, this compound may well become a cornerstone in the development of next-generation therapeutics.